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Compound of Interest

Compound Name: 1,2-Dibromoethene

Cat. No.: B7949689 Get Quote

Technical Support Center: 1,2-Dibromoethene
This guide provides essential safety information, handling procedures, and emergency

protocols for researchers, scientists, and drug development professionals working with 1,2-
Dibromoethene.

Frequently Asked Questions (FAQs)
Q1: What is 1,2-Dibromoethene?

A1: 1,2-Dibromoethene (also known as 1,2-dibromoethylene or acetylene dibromide) is a

dihalogenated unsaturated compound with the chemical formula C₂H₂Br₂. It exists as two

geometric isomers: cis-1,2-Dibromoethene and trans-1,2-Dibromoethene. Both isomers are

colorless to light yellow liquids.[1][2] It is important to distinguish this compound from 1,2-

Dibromoethane (C₂H₄Br₂), which has a different chemical structure and properties.[3]

Q2: What are the primary hazards associated with 1,2-Dibromoethene?

A2: 1,2-Dibromoethene is a hazardous substance. It is toxic if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation.[2][4] It is also a lachrymator,

meaning it can cause tearing of the eyes.[2] Inhalation of high concentrations may lead to

central nervous system (CNS) depression.[2] Upon heating or in a fire, it can decompose to

form hazardous gases such as carbon oxides and hydrogen bromide.[5]
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Q3: What personal protective equipment (PPE) is required when handling 1,2-
Dibromoethene?

A3: Due to its hazardous nature, appropriate PPE is mandatory. This includes:

Eye/Face Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber, neoprene). Inspect gloves for

any damage before use.

Skin and Body Protection: A lab coat or chemical-resistant apron. Full protective clothing

may be required for larger quantities or in case of a spill.

Respiratory Protection: All work should be conducted in a certified chemical fume hood to

avoid inhaling vapors.[5] If vapors are generated outside of a hood, appropriate respiratory

protection is required.

Q4: What are the proper storage conditions for 1,2-Dibromoethene?

A4: 1,2-Dibromoethene should be stored in a tightly closed container in a cool, dry, and well-

ventilated area.[5] The storage location should be secure and accessible only to authorized

personnel.[5] The compound can decompose when exposed to air, moisture, or light, so

storage in a dark or amber container is recommended.[2]

Q5: What materials are chemically incompatible with 1,2-Dibromoethene?

A5: Avoid contact with strong bases, strong oxidizing agents, and magnesium.[5] Contact with

some metals may lead to the evolution of flammable hydrogen gas.[2]

Troubleshooting Guide
Problem: I notice a sweet or pungent odor during my experiment.

Cause: This could indicate a leak in your apparatus or inadequate ventilation, leading to the

release of 1,2-Dibromoethene vapors.

Solution: Immediately stop your work, ensure the container is sealed, and check your

experimental setup for leaks within the fume hood. If you are not working in a fume hood,
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move to an area with fresh air. Review your handling procedures to ensure all work is

performed with adequate ventilation.

Problem: The 1,2-Dibromoethene solution has turned light brown/yellow.

Cause: 1,2-Dibromoethene can decompose upon exposure to light, air, or moisture, which

may cause a change in color.[2]

Solution: This indicates potential degradation of the compound, which may affect your

experimental results. It is recommended to use a fresh, unopened container of the reagent.

To prevent this, always store it in a tightly sealed, dark or amber container, and minimize its

exposure to the atmosphere.

Problem: I feel eye or respiratory irritation while working with the compound.

Cause: You may be exposed to vapors due to improper handling or a failure of engineering

controls like the fume hood. 1,2-Dibromoethene is a known lachrymator and respiratory

irritant.[2]

Solution: Move to fresh air immediately. If irritation persists, seek medical attention. Re-

evaluate your safety procedures and the functionality of your fume hood before resuming

work. Ensure your PPE, especially eye protection, is worn correctly.

Data Presentation
The physical properties of 1,2-Dibromoethene vary between its cis and trans isomers.
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Property
cis-1,2-
Dibromoethene

trans-1,2-
Dibromoethene

Mixture /
Unspecified

Molecular Formula C₂H₂Br₂ C₂H₂Br₂ C₂H₂Br₂

Molar Mass 185.85 g/mol 185.85 g/mol 185.85 g/mol

Appearance Colorless Liquid Colorless Liquid
Colorless to Light

Yellow Liquid

Boiling Point 112.5 °C 108 °C ~110 °C[5]

Melting Point -53 °C[1] -6.5 °C -

Density 2.246 g/cm³[1] -
2.246 g/cm³ at 25

°C[5]

Data sourced from multiple references where isomer-specific information was available.[2]

Experimental Protocols
Protocol for Safe Dispensing of Liquid 1,2-Dibromoethene

Preparation and PPE:

Confirm that a certified chemical fume hood is operational.

Don appropriate PPE: safety goggles, chemical-resistant gloves, and a lab coat.

Prepare the work area inside the fume hood by laying down absorbent, disposable bench

paper.

Ensure a chemical spill kit and appropriate waste containers are readily accessible.

Dispensing Procedure:

Place the stock bottle of 1,2-Dibromoethene and the receiving vessel in a secondary

container (e.g., a plastic tray) inside the fume hood.

Uncap the stock bottle slowly.
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Use a clean glass pipette or syringe to carefully transfer the required volume from the

stock bottle to the receiving vessel.

Perform the transfer slowly to avoid splashing and the generation of aerosols.

Once the transfer is complete, securely recap the stock bottle.

Cleanup and Waste Disposal:

Dispose of the used pipette or syringe in a designated hazardous waste container.

Wipe down any minor drips in the fume hood with a paper towel, and dispose of the towel

in the solid hazardous waste container.

Remove and dispose of contaminated gloves in the appropriate waste stream.

Wash hands thoroughly with soap and water after the procedure is complete.

Mandatory Visualizations
Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling 1,2-Dibromoethene,

from initial planning to final waste disposal.
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1. Preparation

2. Handling

3. Post-Experiment 4. Emergency Response

Risk Assessment

Gather PPE & Spill Kit

Verify Fume Hood Operation

Work Inside Fume Hood

Dispense Reagent

Securely Seal Container Spill or Exposure Event

Dispose of Contaminated Materials

Clean Work Area

Store Chemical Properly

Evacuate & Alert Others

Administer First Aid

Consult SDS & Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response for 1,2-Dibromoethene.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b7949689?utm_src=pdf-body-img
https://www.benchchem.com/product/b7949689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7949689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Decision Pathway
This diagram outlines the immediate steps to take following an exposure event.

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing;
Wash Skin with Soap & Water

Flush Eyes with Water
for 15 minutes

Do NOT Induce Vomiting;
Rinse Mouth

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision pathway for first aid response to 1,2-Dibromoethene exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safe handling and storage procedures for 1,2-
Dibromoethene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7949689#safe-handling-and-storage-procedures-for-
1-2-dibromoethene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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